Cas no 71078-46-1 (Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-
• CAS No: 71078-46-1
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 546073
• PubChem ID: 23325101
• Update Time: 2025-04-19

Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-
• 4-[2-nitro-4-(trifluoromethyl)phenoxy]phenol
• 4-(2-nitro-4-trifluoromethylphenoxy)phenol
• 4-(2-nitro-4-trifluoromethylphenoxy) phenol
• 71078-46-1
• DTXSID30632934
• SCHEMBL8684713

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)8-1-6-12(11(7-8)17(19)20)21-10-4-2-9(18)3-5-10/h1-7,18H
• InChI Key： IWLRGEKAYJALDI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(=CC=1)O)(F)F

Computed Properties

• Exact Mass: 299.04054
• Monoisotopic Mass: 299.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6